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Compound of Interest

Compound Name: 1,7-Dichloroheptane

Cat. No.: B1582780 Get Quote

1,7-Dichloroheptane (CAS No. 821-76-1; Molecular Formula: C₇H₁₄Cl₂) is a halogenated

alkane used as a building block in organic synthesis and as a specialty solvent.[1][2][3] Its

linear structure with terminal chlorine atoms makes it a versatile intermediate for introducing a

seven-carbon chain in the development of more complex molecules. For researchers,

scientists, and drug development professionals, a precise understanding of its hazard profile is

not merely a regulatory formality but a cornerstone of safe laboratory practice and risk

management.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the standardized framework for communicating these hazards.[4] This guide offers a detailed

analysis of the GHS classification for 1,7-dichloroheptane, moving beyond a simple recitation

of codes to explain the scientific rationale behind each designation. As Senior Application

Scientists, our goal is to bridge the gap between regulatory data and practical, safe application

in a research environment.

Core GHS Classification of 1,7-Dichloroheptane
The primary GHS classification for 1,7-dichloroheptane is based on notifications submitted to

the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory.[1] This

harmonized information represents the consensus data from suppliers and regulatory bodies.

The established GHS classification elements are summarized below.
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GHS Element Classification Code / Symbol Description

GHS Pictogram Irritant

The exclamation mark

pictogram indicates

that the substance

may cause irritation,

skin sensitization, or

other less severe toxic

effects.

Signal Word Warning Warning

This signal word is

used for less severe

hazard categories.[1]

[5]

Hazard Class
Skin

Corrosion/Irritation
Category 2

Based on available

data, the substance is

classified as causing

skin irritation.[1][5]

Serious Eye

Damage/Eye Irritation
Category 2

The substance is

classified as causing

serious, but

reversible, eye

irritation.[1][5]

Hazard Statements Causes skin irritation H315

This statement is

assigned to

substances that are

predicted or proven to

cause reversible skin

irritation.[1][5][6]

Causes serious eye

irritation
H319

This statement is

assigned to

substances that cause

significant eye

irritation that is fully

reversible within 21

days.[1][5][6]
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Precautionary

Statements

Prevention,

Response, Storage,

Disposal

P264, P280,

P302+P352,

P305+P351+P338,

P332+P317,

P337+P317,

P362+P364

A comprehensive set

of statements outlining

measures to prevent

exposure, respond to

accidents, and

properly handle the

chemical.[1][5]

Scientific Integrity: The Basis for Classification
Understanding the causality behind a GHS classification is critical for its effective application.

The designations for 1,7-dichloroheptane are not arbitrary; they are derived from toxicological

data evaluated against the specific criteria set forth by the GHS.

Health Hazard Deep Dive: Skin and Eye Irritation
Skin Irritation (Category 2 - H315): The classification as "Skin Irritant, Category 2" is

determined by evidence of reversible skin damage. According to GHS criteria, this typically

relies on results from standardized animal testing (e.g., OECD Test Guideline 404). The

classification is triggered when mean scores for erythema (redness) or edema (swelling) fall

within a specific range (e.g., ≥ 2.3 out of 4) in a set number of test animals. The core

principle is that while the substance causes inflammation upon contact, the tissue is

expected to fully recover. For the laboratory professional, this classification dictates that

direct skin contact must be avoided through appropriate personal protective equipment

(PPE), as mandated by precautionary statement P280.[1][5]

Serious Eye Irritation (Category 2 - H319): This classification is parallel to skin irritation but

applies to the more sensitive tissues of the eye. A substance is placed in Category 2 if it

produces reversible adverse effects on the eye (e.g., corneal opacity, iritis, conjunctival

redness) that are not severe enough to be classified as Category 1 (irreversible damage) but

are not fully resolved within 7 days.[7] The practical implication is stringent: eye protection is

not merely recommended but essential. The response protocol, P305+P351+P338, which

calls for cautious, prolonged rinsing, is a direct consequence of this potential for significant

but reversible damage.[1][5]

Logical Workflow: From Data to Hazard Communication
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The process of classifying a chemical is a logical workflow that translates raw data into

actionable safety information. The following diagram illustrates this process for 1,7-
dichloroheptane, showing how toxicological data points lead directly to the selection of GHS

label elements.

Input Data GHS Criteria Evaluation

GHS Communication Output

Toxicological Data
Skin Effects: Reversible Irritation

Eye Effects: Reversible Irritation
{GHS Annex I Criteria | {Skin Irrit. Cat. 2? | Eye Irrit. Cat. 2?}}is assessed against Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

determines

Pictogram Irritant (Exclamation Mark)

requires

Signal Word 'Warning'requires

Precautionary Statements
P280: Wear protective gloves/eye protection

P305: IF IN EYES...requires

Click to download full resolution via product page

Caption: GHS Classification Logic for 1,7-Dichloroheptane.

Navigating Data Ambiguity: The Case of
Flammability
A critical aspect of scientific integrity is acknowledging and addressing inconsistencies in

available data. While the harmonized ECHA classification for 1,7-dichloroheptane does not

include a physical hazard like flammability, some supplier data lists a flash point of 83.1 ± 22.4

°C.[1][5]

According to GHS criteria:

Category 3 Flammable Liquid: Flash Point ≥ 23 °C and ≤ 60 °C.

Category 4 Flammable Liquid: Flash Point > 60 °C and ≤ 93 °C.
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The reported flash point would place 1,7-dichloroheptane into Category 4 Flammable Liquid.

The absence of this in the harmonized classification may be due to variations in data submitted

by different notifiers or a lack of consensus.

Expert Recommendation: In the face of conflicting data, a conservative approach is paramount.

Researchers should treat 1,7-dichloroheptane as a Category 4 flammable liquid. This means

adhering to protocols for handling combustible liquids, such as avoiding heat, sparks, and open

flames, and ensuring proper storage away from ignition sources, as would be advised by

precautionary statements like P210.

Protocol: Laboratory Risk Assessment for 1,7-
Dichloroheptane
Translating GHS information into safe laboratory practice is a non-negotiable skill. The

following protocol provides a self-validating system for researchers handling 1,7-
dichloroheptane.

Objective: To safely handle 1,7-dichloroheptane by implementing controls derived directly

from its GHS classification.

Methodology:

Information Review & Verification:

Obtain the Safety Data Sheet (SDS) for the specific batch of 1,7-dichloroheptane being

used.

Verify that the GHS classification in Section 2 of the SDS aligns with the harmonized data

(H315, H319). Note any additional hazards listed, such as flammability.

Hazard Identification & Control Selection:

Primary Hazard: Skin and eye irritation (H315, H319).

Causality: Direct contact can cause reversible but significant inflammation.
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Control (P280): Don chemically resistant gloves (e.g., nitrile) and safety glasses with

side shields or chemical splash goggles. Work should be conducted in a well-ventilated

area or a chemical fume hood to avoid vapor inhalation.

Potential Hazard: Flammability (based on supplier data).

Causality: Vapors may form a combustible mixture with air at or above the flash point.

Control (P210): Ensure the work area is free of ignition sources (hot plates, open

flames, non-intrinsically safe equipment).

Experimental Execution:

Handle the chemical within a chemical fume hood to contain vapors.

Use compatible materials for transfer and storage (e.g., glass, PTFE).

Keep the container tightly sealed when not in use.

Emergency Response Preparedness (Self-Validation):

Confirm the location and functionality of the nearest safety shower and eyewash station.

Skin Contact (P302+P352): In case of accidental skin contact, immediately wash the

affected area with plenty of soap and water. Remove contaminated clothing.[1][5]

Eye Contact (P305+P351+P338): If the substance enters the eyes, rinse cautiously with

water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing. Seek medical attention if irritation persists (P337+P317).[1][5]

Waste Disposal:

Collect all waste containing 1,7-dichloroheptane in a designated, labeled container for

halogenated organic waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal

procedures.
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Conclusion
The GHS classification of 1,7-dichloroheptane as a skin and eye irritant (H315, H319)

provides a clear, data-driven foundation for its safe handling.[1][5] By understanding the

toxicological basis for these classifications and acknowledging potential hazards like

flammability that may appear in supplementary data, researchers can implement robust,

evidence-based safety protocols. This in-depth approach ensures that the GHS framework is

used not just as a set of labels, but as an integrated system for risk management in the pursuit

of scientific innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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